Cas no 2228882-38-8 (1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol)

• Product Name: 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol
• CAS No: 2228882-38-8
• MF: C₉H₁₅FO
• MW: 158.213206529617
• CID: 6335212
• PubChem ID: 165612804
• Update Time: 2025-06-15

1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol
• 2228882-38-8
• 1-{bicyclo[2.2.1]heptan-2-yl}-2-fluoroethan-1-ol
• EN300-1744777

• Inchi： 1S/C9H15FO/c10-5-9(11)8-4-6-1-2-7(8)3-6/h6-9,11H,1-5H2
• InChI Key： LLMQEYAHOPDXCV-UHFFFAOYSA-N
• SMILES： FCC(C1CC2CCC1C2)O

Computed Properties

• Exact Mass: 158.110693260g/mol
• Monoisotopic Mass: 158.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol

Professional Introduction to Compound with CAS No. 2228882-38-8 and Product Name: 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol

The compound with the CAS number 2228882-38-8 and the product name 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bicyclic structure and fluoro-substituent, has garnered considerable attention due to its potential applications in drug development and molecular recognition studies.

The molecular framework of 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol consists of a bicyclo[2.2.1]heptane core, which is a well-documented scaffold in medicinal chemistry for its ability to mimic natural products and exhibit diverse biological activities. The presence of a fluoro substituent at the 2-position of the ethyl chain introduces additional functional properties, making this compound a promising candidate for further investigation.

Recent research in the field of fluorinated compounds has highlighted their importance in enhancing the pharmacological properties of drugs, including improved metabolic stability, altered binding affinities, and enhanced bioavailability. The fluoro group in 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol is particularly noteworthy, as it can influence both the electronic and steric properties of the molecule, thereby affecting its interactions with biological targets.

In the context of drug discovery, the bicyclo[2.2.1]heptane scaffold has been extensively studied for its potential to act as a pharmacophore in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The structural rigidity provided by the bicyclic system allows for precise tuning of molecular interactions, which is crucial for developing high-affinity ligands.

The synthesis of 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol involves sophisticated organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include ring-closure reactions to form the bicyclo[2.2.1]heptane core, followed by selective fluorination at the desired position. These synthetic strategies are emblematic of modern organic chemistry techniques and demonstrate the compound's synthetic accessibility despite its intricate structure.

From a biological perspective, 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol exhibits intriguing interactions with various biomolecules, including enzymes and receptors. Preliminary studies suggest that this compound may have modulatory effects on key biological pathways relevant to disease states. For instance, its structural features could allow it to bind to enzymes involved in metabolic processes or interact with receptors mediating neurotransmission.

The fluoro substituent plays a pivotal role in determining the pharmacokinetic profile of 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol. Fluorine atoms are known to influence drug metabolism by affecting electron density and lipophilicity, which can lead to prolonged half-lives and increased bioavailability upon systemic administration. This characteristic makes fluorinated compounds particularly attractive for developing drugs with enhanced therapeutic efficacy.

Advanced computational methods have been employed to elucidate the binding mode of 1-{bicyclo2.2.1heptan-2-yl}-2-fluoroethan-1-ol with potential biological targets using molecular docking simulations and quantum mechanical calculations. These studies have provided valuable insights into how structural modifications can optimize binding interactions, guiding further derivatization efforts aimed at improving potency and selectivity.

The versatility of bicyclo[2.2.1]heptane derivatives as pharmacophores has been further underscored by recent discoveries in natural product-inspired drug design. Compounds derived from this scaffold have shown promise in treating a range of diseases by leveraging their unique structural motifs to interact with biological targets in novel ways.

In conclusion, 1-{bicyclo[...]